Cas no 2680888-90-6 (tert-butyl N-benzyl-N-(5-chloro-2-cyanophenyl)carbamate)

• Product Name: tert-butyl N-benzyl-N-(5-chloro-2-cyanophenyl)carbamate
• CAS No: 2680888-90-6
• MF: C₁₉H₁₉ClN₂O₂
• MW: 342.819363832474
• CID: 5626501
• PubChem ID: 165925510
• Update Time: 2025-10-31

tert-butyl N-benzyl-N-(5-chloro-2-cyanophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680888-90-6
• EN300-28297450
• tert-butyl N-benzyl-N-(5-chloro-2-cyanophenyl)carbamate

• Inchi： 1S/C19H19ClN2O2/c1-19(2,3)24-18(23)22(13-14-7-5-4-6-8-14)17-11-16(20)10-9-15(17)12-21/h4-11H,13H2,1-3H3
• InChI Key： HPOPCTJKOHDUMC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C#N)=C(C=1)N(C(=O)OC(C)(C)C)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 342.1135055g/mol
• Monoisotopic Mass: 342.1135055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 53.3Ų

Additional information on tert-butyl N-benzyl-N-(5-chloro-2-cyanophenyl)carbamate

Professional Introduction to Compound with CAS No. 2680888-90-6 and Product Name: *tert-butyl N-benzyl-N-(5-chloro-2-cyanophenyl)carbamate*

Compound with the CAS number 2680888-90-6 and the product name tert-butyl N-benzyl-N-(5-chloro-2-cyanophenyl)carbamate represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug development and synthetic chemistry. The detailed exploration of this compound not only highlights its molecular architecture but also delves into its synthesis, reactivity, and emerging applications in contemporary research.

The molecular structure of tert-butyl N-benzyl-N-(5-chloro-2-cyanophenyl)carbamate consists of a carbamate functional group linked to a benzyl moiety and a 5-chloro-2-cyanophenyl substituent. This configuration imparts distinct chemical properties that make it a valuable intermediate in organic synthesis. The presence of the carbamate group enhances its reactivity in nucleophilic substitution reactions, while the cyano and chloro substituents contribute to its versatility in further functionalization. Such structural features are particularly relevant in the context of medicinal chemistry, where tailored molecular frameworks are essential for developing novel therapeutic agents.

In recent years, there has been a growing interest in exploring new synthetic pathways for carbamate derivatives due to their broad range of biological activities. The synthesis of tert-butyl N-benzyl-N-(5-chloro-2-cyanophenyl)carbamate exemplifies the sophistication of modern synthetic methodologies. Researchers have leveraged advanced techniques such as palladium-catalyzed cross-coupling reactions and directed ortho-metalation strategies to achieve high yields and enantiopurity. These advancements not only streamline the production process but also open up new avenues for modifying the compound's pharmacological profile.

The reactivity of tert-butyl N-benzyl-N-(5-chloro-2-cyanophenyl)carbamate has been extensively studied in various chemical transformations. For instance, the carbamate group can undergo hydrolysis under acidic or basic conditions, yielding benzoic acid derivatives or their amides. Additionally, the cyano group can be reduced to an amine or converted into a nitrile oxide, providing access to diverse functionalized products. These transformations are particularly useful in medicinal chemistry, where such intermediates serve as building blocks for more complex drug molecules.

One of the most compelling aspects of this compound is its potential application in drug discovery. The structural motifs present in tert-butyl N-benzyl-N-(5-chloro-2-cyanophenyl)carbamate are reminiscent of several bioactive scaffolds that have shown promise in clinical trials. For example, analogs containing similar benzyl and cyano groups have been investigated for their antimicrobial and anti-inflammatory properties. By leveraging these structural features, researchers aim to develop novel therapeutics that target specific disease pathways with high selectivity and efficacy.

The latest research on tert-butyl N-benzyl-N-(5-chloro-2-cyanophenyl)carbamate has also highlighted its role as a key intermediate in the synthesis of heterocyclic compounds. Heterocycles are known for their broad spectrum of biological activities and are prevalent in many approved drugs. By incorporating this compound into multi-step syntheses, chemists can efficiently construct complex heterocyclic frameworks that exhibit desirable pharmacological properties. This approach not only accelerates drug development but also allows for the exploration of novel chemical space that may lead to breakthroughs in treating challenging diseases.

The industrial relevance of this compound cannot be overstated. As pharmaceutical companies continue to seek innovative molecules for therapeutic applications, intermediates like tert-butyl N-benzyl-N-(5-chloro-2-cyanophenyl)carbamate play a crucial role in bridging the gap between laboratory discoveries and market-ready drugs. The ability to produce these intermediates on scale with high purity is essential for large-scale pharmaceutical manufacturing. Advances in process optimization and green chemistry principles have made it possible to synthesize such compounds more efficiently while minimizing environmental impact.

In conclusion, Compound with CAS No. 2680888-90-6 and its product name tert-butyl N-benzyl-N-(5-chloro-2-cyanophenyl)carbamate represent a cornerstone in modern chemical research with significant implications for drug development and synthetic chemistry. Its unique structural features, coupled with its reactivity and versatility, make it an indispensable tool for researchers aiming to discover new therapeutic agents. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play a pivotal role in shaping the future of medicine.